Cas no 1343990-82-8 (N-methylpyrimidine-2-carboximidamide)

• Product Name: N-methylpyrimidine-2-carboximidamide
• CAS No: 1343990-82-8
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 6295567
• PubChem ID: 57780677
• Update Time: 2025-05-26

N-methylpyrimidine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-methylpyrimidine-2-carboximidamide
• N'-methylpyrimidine-2-carboximidamide
• 1343990-82-8
• EN300-1254393
• AKOS012484010
• SCHEMBL12569887
• IQL
• CHEMBL5170116

• Inchi： 1S/C6H8N4/c1-8-5(7)6-9-3-2-4-10-6/h2-4H,1H3,(H2,7,8)
• InChI Key： GXUPAQKJNPTPOU-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1/C(/N)=N/C

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on N-methylpyrimidine-2-carboximidamide

N-Methylpyrimidine-2-Carboximidamide (CAS No. 1343990-82-8): A Comprehensive Overview

N-Methylpyrimidine-2-carboximidamide, identified by the CAS registry number 1343990-82-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of N-methylpyrimidine-2-carboximidamide consists of a pyrimidine ring substituted with a methyl group at the nitrogen atom and a carboximidamide group at the second position. This unique combination of functional groups imparts the compound with distinctive chemical and physical properties, making it a valuable molecule for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-methylpyrimidine-2-carboximidamide. Researchers have explored various methodologies, including microwave-assisted synthesis, to optimize the reaction conditions and improve the yield of this compound. These studies have highlighted the importance of controlling reaction parameters such as temperature, solvent, and catalysts to achieve high-purity products. The synthesis of N-methylpyrimidine-2-carboximidamide typically involves multi-step processes, starting from readily available starting materials like pyrimidine derivatives and proceeding through intermediate steps that include nucleophilic substitution, condensation reactions, and functional group transformations.

The physical and chemical properties of N-methylpyrimidine-2-carboximidamide have been extensively studied to understand its behavior under different conditions. For instance, its melting point, boiling point, solubility in various solvents, and thermal stability are critical factors that influence its suitability for specific applications. Recent studies have reported that this compound exhibits good thermal stability up to 200°C under inert atmospheres, making it suitable for high-temperature processes. Additionally, its solubility in polar solvents like water and methanol has been found to be moderate, which is advantageous for its use in solution-based reactions.

The biological activity of N-methylpyrimidine-2-carboximidamide has garnered significant attention due to its potential applications in drug discovery. Pyrimidine derivatives are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. Recent research has focused on evaluating the anti-inflammatory, antitumor, and antimicrobial properties of this compound. For example, studies conducted using cellular models have demonstrated that N-methylpyrimidine-2-carboximidamide exhibits potent inhibitory effects against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

In addition to its biological applications, N-methylpyrimidine-2-carboximidamide has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. Recent findings indicate that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing their efficiency and selectivity. Furthermore, its role as a building block in supramolecular chemistry has been explored, with researchers investigating its potential to form self-assembled structures with desirable mechanical and electronic properties.

The environmental impact of N-methylpyrimidine-2-carboximidamide is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Recent studies have assessed its toxicity towards aquatic organisms such as fish and algae under controlled laboratory conditions. These studies suggest that while the compound exhibits moderate toxicity at high concentrations, it degrades relatively quickly under aerobic conditions, reducing its long-term environmental impact.

In conclusion, N-Methylpyrimidine-2-Carboximidamide (CAS No. 1343990-82-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in drug discovery, catalysis, and materials science while maintaining a manageable environmental footprint. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.